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Executive Summary

MAKG683 is a potent and selective, orally bioavailable small-molecule inhibitor of the Embryonic
Ectoderm Development (EED) subunit of the Polycomb Repressive Complex 2 (PRC2). By
allosterically binding to the H3K27me3-binding pocket of EED, MAK683 disrupts the interaction
between EED and the catalytic subunit of PRC2, EZH2. This disruption leads to the inhibition of
PRC2's histone methyltransferase activity, specifically the trimethylation of histone H3 at lysine
27 (H3K27me3), a key epigenetic modification associated with transcriptional repression.
Consequently, MAK683 treatment leads to the de-repression of a specific set of genes,
ultimately impacting cancer cell proliferation, senescence, and the tumor microenvironment.
This technical guide provides a comprehensive overview of the known downstream targets of
MAKG683, supported by quantitative data, detailed experimental protocols, and visual
representations of the underlying molecular pathways and experimental workflows.

Mechanism of Action of MAK683
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MAKG683's primary mechanism of action is the allosteric inhibition of the PRC2 complex. The
PRC2 complex, minimally composed of EZH2, EED, and SUZ12, is a crucial epigenetic
regulator that catalyzes the trimethylation of H3K27. This H3K27me3 mark is a hallmark of
transcriptionally silent chromatin. EED's interaction with H3K27me3 on adjacent nucleosomes
is critical for the propagation and maintenance of this repressive mark.

MAK®683 binds to the aromatic cage of EED that normally recognizes H3K27me3. This binding
event induces a conformational change in EED, preventing its interaction with EZH2 and
thereby inhibiting the allosteric activation of PRC2's methyltransferase activity. The resulting
global reduction in H3K27me3 levels leads to the transcriptional activation of previously

silenced genes.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8820280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

MAK683 Mechanism of Action
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ChlP-seq Experimental Workflow
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Downstream Effects of MAK683
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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